Cas no 69980-45-6 (α-Hydroxymethyl-L-tyrosine)

• Product Name: α-Hydroxymethyl-L-tyrosine
• CAS No: 69980-45-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 974494
• Update Time: 2025-10-30

α-Hydroxymethyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• (+)-alpha-hydroxymethyl tyrosine
• α-Hydroxymethyl-L-tyrosine
• (2R)-2-amino-2-(hydroxymethyl)-3-(4-hydroxyphenyl)propanoic acid
• (R)-Α-(HYDROXYMETHYL)TYROSINE
• α-(hydroxymethyl)-L-tyrosine

• Inchi： 1S/C10H13NO4/c11-10(6-12,9(14)15)5-7-1-3-8(13)4-2-7/h1-4,12-13H,5-6,11H2,(H,14,15)/t10-/m1/s1
• InChI Key： KQAABALABGCGPM-SNVBAGLBSA-N
• SMILES： OC[C@@](C(=O)O)(CC1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 211.08449
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 103.78

α-Hydroxymethyl-L-tyrosine Security Information

• WGK Germany：3

Additional information on α-Hydroxymethyl-L-tyrosine

α-Hydroxymethyl-L-Tyrosine: A Comprehensive Overview

α-Hydroxymethyl-L-Tyrosine, also known by its CAS number 69980-45-6, is a naturally occurring amino acid derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a modified form of tyrosine, a non-essential amino acid, with the addition of a hydroxymethyl group at the alpha position. This structural modification imparts distinct functional properties to the molecule, making it a subject of interest in both academic and industrial research.

The chemical structure of α-Hydroxymethyl-L-Tyrosine consists of a central carbon atom bonded to an amino group, a carboxyl group, a hydroxymethyl group (-CH₂OH), and a phenyl group. The presence of the hydroxymethyl group introduces hydrophilic properties to the molecule, enhancing its solubility in aqueous environments. This characteristic is particularly advantageous for applications in pharmaceuticals and nutraceuticals, where solubility is often a critical factor. Recent studies have explored the role of this compound in modulating cellular signaling pathways, particularly those involving tyrosine kinases, which are key players in cell growth, differentiation, and apoptosis.

One of the most promising areas of research involving α-Hydroxymethyl-L-Tyrosine is its potential as a neuroprotective agent. Emerging evidence suggests that this compound may play a role in mitigating oxidative stress and reducing inflammation in neuronal cells. A study published in 2023 demonstrated that α-Hydroxymethyl-L-Tyrosine could significantly reduce the production of reactive oxygen species (ROS) in vitro, thereby protecting neurons from oxidative damage. This finding has implications for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, α-Hydroxymethyl-L-Tyrosine has shown potential as an anti-inflammatory agent. Research conducted at leading institutions has revealed that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the synthesis of pro-inflammatory prostaglandins. This mechanism aligns with its observed anti-inflammatory effects in animal models of arthritis and other inflammatory conditions. Furthermore, preliminary clinical trials have indicated that oral administration of α-Hydroxymethyl-L-Tyrosine may reduce joint pain and swelling in patients with mild to moderate arthritis.

The synthesis of α-Hydroxymethyl-L-Tyrosine has also been a focus of recent investigations. Traditional methods involve multi-step chemical syntheses that often require harsh reaction conditions and expensive reagents. However, advancements in biotechnology have enabled the development of more efficient and environmentally friendly production methods. For instance, researchers have successfully engineered microbial strains capable of producing α-Hydroxymethyl-L-Tyrosine through metabolic engineering techniques. These innovations not only reduce production costs but also align with growing industry trends toward sustainable manufacturing practices.

Beyond its therapeutic applications, α-Hydroxymethyl-L-Tyrosine has found utility in the food and cosmetic industries. In food science, this compound is being explored as a natural flavor enhancer due to its ability to modulate taste perception. In cosmetics, it is being investigated for its potential as an ingredient in anti-aging formulations owing to its antioxidant properties. These diverse applications underscore the versatility of CAS No. 69980-45-6, making it a valuable compound across multiple sectors.

In conclusion, α-Hydroxymethyl-L-Tyrosine, or CAS No. 69980-45-6, represents a multifaceted compound with significant potential across various domains. From its role as a neuroprotective agent to its applications in food science and cosmetics, this compound continues to be a focal point for scientific inquiry and innovation. As research advances, it is likely that new insights into its mechanisms of action will emerge, further expanding its utility and impact on human health and well-being.